Cas no 73731-86-9 (Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-)

Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- structure
73731-86-9 structure
Product Name:Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-
CAS No:73731-86-9
MF:C16H18O3
MW:258.312325000763
MDL:MFCD22417275
CID:837707
PubChem ID:5315503
Update Time:2025-04-19

Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-
    • Broussonin B
    • 4-[3-(4-Hydroxyphenyl)propyl]-3-methoxyphenol
    • [ "" ]
    • CHEMBL463454
    • SCHEMBL6822049
    • BroussoninB
    • CS-0023595
    • B0005-458170
    • 73731-86-9
    • CJJJQWAYMRTLJT-UHFFFAOYSA-N
    • BDBM50380997
    • 4-3-(4-ydroxyphenyl)ropyl]-3-ethoxyphenol
    • HY-N2961
    • AKOS032948864
    • GLXC-18487
    • FS-9269
    • DA-60314
    • 4-(3-(4-Hydroxyphenyl)propyl)-3-methoxyphenol
    • MDL： MFCD22417275
    • Inchi： 1S/C16H18O3/c1-19-16-11-15(18)10-7-13(16)4-2-3-12-5-8-14(17)9-6-12/h5-11,17-18H,2-4H2,1H3
    • InChI Key： CJJJQWAYMRTLJT-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C(C=CC=1CCCC1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 258.12600
  • Monoisotopic Mass: 258.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 439.7±35.0 °C at 760 mmHg
  • Flash Point: 219.7±25.9 °C
  • PSA: 49.69000
  • LogP: 3.28170
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- Security Information

Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- Pricemore >>

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Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:73731-86-9)Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-
Order Number:A1206912
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):223.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:73731-86-9)Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-
A1206912
Purity:99%
Quantity:5mg
Price ($):223.0
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